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Compound Name: Megastigm-7-ene-3,4,6,9-tetrol

Cat. No.: B15592047 Get Quote

A comprehensive review of the available scientific literature reveals a significant gap in the

documented phytochemistry of Apollonias barbujana, specifically concerning the reported

isolation of Megastigm-7-ene-3,4,6,9-tetrol. While this compound is commercially available

and attributed to this endemic Macaronesian tree, the primary research detailing its extraction,

characterization, and biological activity remains conspicuously absent from accessible scientific

databases.

This technical guide addresses the current state of knowledge surrounding Megastigm-7-ene-
3,4,6,9-tetrol and its connection to Apollonias barbujana, a member of the Lauraceae family. It

aims to provide researchers, scientists, and drug development professionals with a clear

overview of the existing, albeit limited, information and to highlight the critical need for further

investigation to substantiate the claims made by commercial suppliers.

Chemical Compound Profile
While a definitive primary source is unavailable, chemical suppliers consistently list

Megastigm-7-ene-3,4,6,9-tetrol with the following identifiers:

Property Value Source

Molecular Formula C₁₃H₂₄O₄ [1][2]

Molecular Weight 244.33 g/mol [1][2]

CAS Number 180164-14-1 [1][2]
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The structure, as inferred from its nomenclature, belongs to the megastigmane class of C13-

norisoprenoids. These compounds are typically derived from the degradation of carotenoids

and are known to occur in various plant species. Megastigmanes have garnered scientific

interest due to their diverse and potent biological activities, including anti-inflammatory, anti-

cancer, and antimicrobial properties.

Apollonias barbujana: A Rich Source of
Phytochemicals
Apollonias barbujana, commonly known as the Canary laurel or barbusano, is a tree species

endemic to the Canary Islands and Madeira.[3] Ethnobotanical studies and phytochemical

screenings of this plant have revealed a wealth of secondary metabolites, contributing to its

traditional medicinal uses.[4] Notably, research has highlighted the significant antioxidant

capacity of A. barbujana extracts, which is largely attributed to a high content of flavonoids and

other phenolic compounds.[4]

One of the few detailed phytochemical investigations of Apollonias barbujana published in

accessible journals reported the isolation of a novel irregular phenylpropanoid, alongside other

known phenethyl alcohols. However, this study did not mention the presence of any

megastigmane derivatives.

The Missing Link: The Need for Primary Literature
The assertion by multiple chemical vendors that Megastigm-7-ene-3,4,6,9-tetrol is isolated

from Apollonias barbujana presents a puzzle for the scientific community.[1][2] Without the

original research publication, crucial information remains unavailable, including:

Experimental Protocols: Detailed methodologies for the extraction, isolation, and purification

of the compound from the plant material are essential for reproducibility and further research.

Quantitative Data: Information on the yield of the compound from the plant, as well as

quantitative measures of its biological activity (e.g., IC₅₀, EC₅₀ values), is necessary for

evaluating its potential as a therapeutic agent.

Spectroscopic Data: Comprehensive NMR, mass spectrometry, and other spectroscopic data

are required to unequivocally confirm the structure and stereochemistry of the isolated
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compound.

Biological Context: Understanding the potential signaling pathways affected by this

compound is critical for elucidating its mechanism of action and for guiding future drug

development efforts.

Future Outlook and Research Directions
The disconnect between the commercial availability of Megastigm-7-ene-3,4,6,9-tetrol from

Apollonias barbujana and the lack of accessible primary scientific literature underscores a

critical need for further research. The following workflow is proposed for future investigations:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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